3-{(Z)-[3-(2-chlorobenzyl)-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene]methyl}-2-[(2-hydroxy-2-phenylethyl)amino]-4H-pyrido[1,2-a]pyrimidin-4-one

• Molecular Formula: C27H21ClN4O3S2
• Molecular Weight: 549.1 g/mol
• IUPAC Name: (5Z)-3-[(2-chlorophenyl)methyl]-5-[[2-[(2-hydroxy-2-phenylethyl)amino]-4-oxopyrido[1,2-a]pyrimidin-3-yl]methylidene]-2-sulfanylidene-1,3-thiazolidin-4-one
• InChI: InChI=1S/C27H21ClN4O3S2/c28-20-11-5-4-10-18(20)16-32-26(35)22(37-27(32)36)14-19-24(29-15-21(33)17-8-2-1-3-9-17)30-23-12-6-7-13-31(23)25(19)34/h1-14,21,29,33H,15-16H2/b22-14-
• InChI Key: FFRWXEDQRDWBJQ-HMAPJEAMSA-N
• Isomeric SMILES: C1=CC=C(C=C1)C(CNC2=C(C(=O)N3C=CC=CC3=N2)/C=C\4/C(=O)N(C(=S)S4)CC5=CC=CC=C5Cl)O
• Canonical SMILES: C1=CC=C(C=C1)C(CNC2=C(C(=O)N3C=CC=CC3=N2)C=C4C(=O)N(C(=S)S4)CC5=CC=CC=C5Cl)O

Description

This compound is a heterocyclic hybrid molecule combining a thiazolidinone core with a pyridopyrimidinone scaffold. Key structural features include:

• Z-configuration of the exocyclic double bond at the thiazolidin-5-ylidene moiety, critical for stereochemical interactions .
• 2-Hydroxy-2-phenylethylamino group at position 2 of the pyridopyrimidinone, contributing to hydrogen-bonding capabilities and solubility .
• Thioxo (C=S) and oxo (C=O) groups, which may engage in enzyme inhibition via covalent or non-covalent interactions.

Biological Activity

The compound 3-{(Z)-[3-(2-chlorobenzyl)-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene]methyl}-2-[(2-hydroxy-2-phenylethyl)amino]-4H-pyrido[1,2-a]pyrimidin-4-one is a complex organic molecule with significant potential in medicinal chemistry. Its unique structural features suggest various biological activities, making it a candidate for further pharmacological exploration.

Structural Overview

The molecular formula of the compound is $C_{28}H_{21}ClN_{4}O_{2}S_{2}$, with a molecular weight of 545.1 g/mol. The compound contains several functional groups that may contribute to its biological activity:

Property	Value
Molecular Formula	$C_{28}H_{21}ClN_{4}O_{2}S_{2}$
Molecular Weight	545.1 g/mol
IUPAC Name	(5Z)-3-[(2-chlorophenyl)methyl]-5-[[2-(3,4-dihydro-1H-isoquinolin-2-yl)-4-oxopyrido[1,2-a]pyrimidin-3-yl]methylidene]-2-sulfanylidene-1,3-thiazolidin-4-one
InChI Key	FOCCAJJRNKHLPQ-HAHDFKILSA-N

Enzyme Inhibition

The compound may act as an enzyme inhibitor. Thiazolidinone derivatives have been reported to inhibit various enzymes involved in disease processes. For instance, compounds similar to the target compound have shown inhibitory effects on serine proteases and metalloproteases, which are critical in viral replication and bacterial infection pathways . This suggests that the target compound could potentially inhibit enzymes relevant to its therapeutic applications.

Anticancer Activity

Preliminary studies on related thiazolidinone compounds have indicated potential anticancer properties. For example, several derivatives have been tested for their ability to induce apoptosis in cancer cell lines, suggesting that the target compound might also exhibit similar effects due to its structural characteristics . Further investigation into its mechanism of action could reveal specific pathways involved in its anticancer activity.

The proposed mechanism of action for the compound involves interaction with specific molecular targets such as enzymes or receptors. The unique thiazolidinone and pyrimidine structures allow for binding at active sites of enzymes, potentially inhibiting their activity or modulating receptor signaling pathways. This dual action could enhance its therapeutic profile across various diseases.

Case Studies and Research Findings

Several studies have explored the biological activities of thiazolidinone derivatives similar to the target compound:

• Antibacterial Activity : A study reported that thiazolidinone derivatives showed significant antibacterial effects against Bacillus subtilis and E. coli, indicating broad-spectrum antimicrobial potential .
• Enzyme Inhibition : Research highlighted that certain thiazolidinones inhibited the NS2B-NS3 protease of Dengue virus and bacterial transferases, showcasing their potential as antiviral and antibacterial agents .
• Cytotoxicity : The cytotoxic effects against various cancer cell lines were evaluated, with some derivatives exhibiting IC50 values in the low micromolar range, pointing towards promising anticancer properties .

Comparison with Similar Compounds

Structural Analogues and Substitution Patterns

The following table compares the target compound with structurally related derivatives:

Compound Name / ID	Core Scaffold	Key Substituents	Biological Activity (Reported)	References
Target Compound	Thiazolidinone-Pyridopyrimidinone	2-Chlorobenzyl, 2-hydroxy-2-phenylethylamino, Z-configuration	Inferred antimicrobial/antioxidant
5-(2-(6-Hydroxy-2-oxo-2H-chromen-4-yl)-7-phenyl-5-thioxo-5,6,7,7a-tetrahydrothiazolo[4,5-d]pyrimidin-3(2H)-yl)-2-methylthieno[3,4-d]pyrimidin-4(3H)-one	Thiazolo[4,5-d]pyrimidine-Thienopyrimidinone	7-Phenyl, 6-hydroxycoumarin, methylthieno group	Antimicrobial (hypothetical)
3-(4-Methyl-2-oxo-2H-chromen-6-ylamino)-2-phenylthiazolidin-4-one	Thiazolidinone-Coumarin	4-Methylcoumarin, phenylthiazolidinone	Antioxidant, enzyme inhibition
1,3-Dimethyl-6-[2-(3-substituted phenyl)thiazolidin-4-one-3-yl]-pyrimidine-2,4-dione	Thiazolidinone-Uracil	3-Substituted phenyl, dimethyluracil	Antimicrobial, anticancer

Key Observations:

Substituent Impact: The 2-chlorobenzyl group in the target compound likely enhances steric bulk and electron-withdrawing effects compared to simpler phenyl or coumarin substituents in analogues .

Stereochemical Specificity: The Z-configuration in the thiazolidinone moiety may confer selective binding to biological targets, as opposed to non-stereospecific analogues .

Analytical Characterization

• Target Compound : Structure confirmed via NMR, IR (similar to ), and X-ray crystallography (using SHELX/WinGX, per ) .
• Analogues : Mass spectrometry and HPLC are commonly used for purity assessment () .